N-(2-methoxy-2-phenylbutyl)-1H-indole-2-carboxamide
Description
N-(2-methoxy-2-phenylbutyl)-1H-indole-2-carboxamide, also known as MEPIRB, is a synthetic compound that belongs to the indole class of drugs. MEPIRB has been found to have potential applications in scientific research, particularly in the field of neuroscience. The compound has been shown to have a unique mechanism of action that makes it a promising tool for studying various physiological and biochemical processes in the brain.
Scientific Research Applications
Rhodium(III)-Catalyzed Coupling Reactions
One area of research involves the Rh(III)-catalyzed selective coupling of N-methoxy-1H-indole-1-carboxamide and aryl boronic acids. This process demonstrates a mild and efficient pathway towards diverse product formation, highlighting the importance of C-H activation and electrophilic addition in synthetic chemistry. Such methodologies could be relevant for the synthesis or modification of complex compounds like N-(2-methoxy-2-phenylbutyl)-1H-indole-2-carboxamide (Zheng, Zhang, & Cui, 2014).
Antiallergy Agents
Another study describes the synthesis and antiallergic potential of novel indolecarboxamidotetrazoles, with certain compounds showing significant inhibition of histamine release. This research could imply potential therapeutic applications of structurally related compounds in allergy treatment, possibly including derivatives of N-(2-methoxy-2-phenylbutyl)-1H-indole-2-carboxamide (Unangst et al., 1989).
Allosteric Modulators of the CB₁ Receptor
Research into N-phenylethyl-1H-indole-2-carboxamides as allosteric modulators of the cannabinoid CB₁ receptor indicates the importance of the carboxamide functionality for a stimulatory effect on the receptor. This finding suggests potential pharmaceutical applications in modulating receptor activity, which could extend to compounds like N-(2-methoxy-2-phenylbutyl)-1H-indole-2-carboxamide (Piscitelli et al., 2012).
Synthesis and Characterization of Indole Derivatives
There's also research focused on the synthesis and characterization of indole derivatives, showcasing a broad interest in indole chemistry due to its relevance in pharmacology and materials science. Such studies underline the synthetic versatility and functional adaptability of indole compounds, potentially including N-(2-methoxy-2-phenylbutyl)-1H-indole-2-carboxamide (Meng et al., 2013).
properties
IUPAC Name |
N-(2-methoxy-2-phenylbutyl)-1H-indole-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O2/c1-3-20(24-2,16-10-5-4-6-11-16)14-21-19(23)18-13-15-9-7-8-12-17(15)22-18/h4-13,22H,3,14H2,1-2H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOAZKNPYEGYOSQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CNC(=O)C1=CC2=CC=CC=C2N1)(C3=CC=CC=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxy-2-phenylbutyl)-1H-indole-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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